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Compound of Interest

Compound Name: Cbz-NH-PEG3-C2-acid

Cat. No.: B606518

In-Depth Technical Guide: Chz-NH-PEG3-C2-acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of Cbz-NH-
PEG3-C2-acid, a bifunctional linker commonly utilized in the synthesis of PROTACs
(Proteolysis Targeting Chimeras) and other complex bioconjugates.

Core Molecular Data

The fundamental molecular attributes of Cbz-NH-PEG3-C2-acid are summarized below. These
values are critical for stoichiometric calculations in experimental design and for the
characterization of resulting conjugates.

Parameter Value Reference
Molecular Formula C17H25NO7 [1][2]
Molecular Weight 355.387 g/mol [2]
Alternate Molecular Weight 355.4 g/mol [1]

Experimental Protocols
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The determination of the molecular formula and weight of Cbz-NH-PEG3-C2-acid is typically
achieved through a combination of mass spectrometry and elemental analysis.

Methodology: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of Cbz-NH-PEG3-C2-acid is prepared in a suitable
volatile solvent, such as methanol or acetonitrile.

 lonization: The sample is introduced into the mass spectrometer and ionized, typically using
electrospray ionization (ESI) to minimize fragmentation and preserve the molecular ion.

e Mass Analysis: The ionized sample is guided into a high-resolution mass analyzer, such as
an Orbitrap or a time-of-flight (TOF) analyzer.

o Data Acquisition: The mass-to-charge ratio (m/z) of the molecular ion is measured with high
precision.

o Formula Determination: The exact mass measurement is used by specialized software to
calculate the most probable elemental composition, thus confirming the molecular formula of
C17H25NO7. The monoisotopic mass is then calculated from this formula to provide the
precise molecular weight.

Methodology: Elemental Analysis

o Sample Combustion: A precisely weighed sample of Cbz-NH-PEG3-C2-acid is combusted in
a furnace in the presence of excess oxygen.

o Gas Separation: The resulting combustion gases (COz, H20, N2) are separated using
chromatographic techniques.

» Detection: The amount of each gas is quantified using thermal conductivity or infrared
detectors.

o Composition Calculation: The percentage composition of Carbon, Hydrogen, and Nitrogen in
the molecule is determined. These percentages are then used to derive the empirical
formula, which is subsequently converted to the molecular formula using the molecular
weight information obtained from mass spectrometry.
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Molecular Structure and Logical Relationships

The structure of Chz-NH-PEG3-C2-acid incorporates three key functional components: a Chz-
protected amine, a triethylene glycol (PEG3) spacer, and a terminal carboxylic acid. The logical
relationship and connectivity of these components are illustrated in the following diagram.
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Caption: Functional components of Cbz-NH-PEG3-C2-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606518#cbz-nh-peg3-c2-acid-molecular-weight-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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